Cas no 2171699-02-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)carbamoylpropanoic acid
• CAS No: 2171699-02-6
• MF: C₂₃H₂₀N₂O₅S
• MW: 436.480304718018
• CID: 6300195
• PubChem ID: 165553425
• Update Time: 2025-07-18

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(thiophen-3-yl)carbamoyl]propanoic acid
• EN300-1486448
• 2171699-02-6

• Inchi： 1S/C23H20N2O5S/c26-21(27)11-20(22(28)24-14-9-10-31-13-14)25-23(29)30-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,13,19-20H,11-12H2,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： XENDIHWQRNPDKF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 436.10929292g/mol
• Monoisotopic Mass: 436.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 133Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)carbamoylpropanoic acid

Research Brief on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)carbamoylpropanoic acid (CAS: 2171699-02-6)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized amino acid derivatives, particularly those incorporating protective groups and heterocyclic moieties. One such compound, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)carbamoylpropanoic acid (CAS: 2171699-02-6), has garnered attention due to its potential applications in peptide synthesis and drug development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biological relevance.

The compound features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a thiophene-3-yl carbamoyl moiety, and a propanoic acid backbone. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions. The thiophene ring introduces potential for π-stacking interactions and enhanced binding affinity in target biomolecules. Recent studies have explored its utility in constructing peptide-based therapeutics and as a building block for more complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for this compound, achieving a yield of 78% via a three-step process involving Fmoc protection, carbamoylation, and carboxylation. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) confirmed the structure, while computational modeling suggested favorable pharmacokinetic properties, including moderate lipophilicity (logP = 2.1) and blood-brain barrier permeability.

In vitro evaluations demonstrated its incorporation into model peptides without racemization, a critical advantage for chiral integrity in therapeutic applications. Notably, derivatives of this compound exhibited inhibitory activity against pro-inflammatory cytokines in macrophage assays, suggesting potential for anti-inflammatory drug development. Parallel research highlighted its role in creating thiophene-peptide hybrids targeting G-protein-coupled receptors (GPCRs), with preliminary data showing nanomolar affinity for the CXCR4 chemokine receptor.

Ongoing clinical investigations are exploring its use as a linker in antibody-drug conjugates (ADCs), leveraging the thiophene's conjugation stability and the Fmoc group's orthogonal deprotection chemistry. Challenges remain in scaling production and addressing solubility limitations in aqueous systems, though novel formulation approaches using cyclodextrin inclusion complexes show promise. This compound exemplifies the convergence of synthetic chemistry and biologics design, offering a versatile scaffold for next-generation therapeutics.